Cas no 333-41-5 (Diazinon)

• Product Name: Diazinon
• CAS No: 333-41-5
• MF: C₁₂H₂₁N₂O₃PS
• MW: 304.34
• MDL: MFCD00036204
• CID: 36912
• PubChem ID: 24868562
• Update Time: 2023-10-31

Diazinon Chemical and Physical Properties

Names and Identifiers

• Diazinon
• Dimpylate
• Basudin
• Diazitol
• o,o-diethyl o-2-isopropyl-4-methyl-6-pyrimidyl thiophosphate
• o,o-diethyl o-(6-methyl-2-(1-methylethyl)-4-pyrimidinyl) phosophorothioate
• Diazinon solution
• Diazinon granule
• AG-500
• Anti
• Antlak
• Dazzel
• Diazinon AG500
• Diazinon100µg
• Dicid
• dyzol
• Exodin
• G 301
• O,O-diethyl O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] phosphorothioate
• O,O-diethyl O-[6-methyl-2-(propan-2-yl)pyrimidin-4-yl] phosphorothioate
• O,O-diethyl O-2-isopropyl-6-methylpyrimidin-4-yl phosphorothioate
• pt265

• MDL： MFCD00036204
• Inchi： 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3
• InChI Key： FHIVAFMUCKRCQO-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1=NC(C(C)C)=NC(C)=C1

Computed Properties

• Exact Mass: 304.10100
• Monoisotopic Mass: 304.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 85.6A^2

Experimental Properties

• Color/Form: Colorless oil
• Density: 1.117
• Melting Point: >120 ºC (dec.)
• Boiling Point: 306 ºC
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: nD20 1.4978-1.4981
• Water Partition Coefficient: Slightly soluble 0.004 g/100 ml
• PSA: 95.37000
• LogP: 4.23530
• Merck: 13,3019
• Color/Form: 100 μg/mL in acetonitrile
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, miscible with ethanol, acetone and xylene, soluble in glycerol

Diazinon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 2783/2810
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S24/25-S60-S61-S36-S26-S16
• RTECS：TF3325000
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• PackingGroup：Ⅱ
• HazardClass：3
• Toxicity：LD50 in male, female rats (mg/kg): 250, 285 orally (Gaines)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：III
• Risk Phrases：R22; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates